![molecular formula C24H17N3O2 B012253 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- CAS No. 19683-09-1](/img/structure/B12253.png)
2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also inhibit the activity of enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- has several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have antimicrobial and anti-inflammatory properties. In addition, it has been found to have antioxidant activity, which could be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- in lab experiments include its potential as a candidate for the development of anticancer drugs and its antimicrobial and anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its limited solubility in water and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl-. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its potential as a candidate for the development of anticancer drugs. Additionally, research could be conducted to investigate its potential use in the treatment of other diseases, such as bacterial infections and inflammatory disorders.
Synthesis Methods
The synthesis of 2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- has been achieved using several methods. One of the most commonly used methods involves the reaction of 7-hydroxy-4-methylcoumarin with 4-methyl-5-phenyl-1,2,3-triazole-2-thiol in the presence of a catalyst such as copper (II) sulfate pentahydrate. This reaction results in the formation of the desired compound.
Scientific Research Applications
2H-1-Benzopyran-2-one, 7-(4-methyl-5-phenyl-2H-1,2,3-triazol-2-yl)-3-phenyl- has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been shown to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs. It has also been found to have antimicrobial and anti-inflammatory properties, which could be useful in the treatment of various diseases.
Properties
19683-09-1 | |
Molecular Formula |
C24H17N3O2 |
Molecular Weight |
379.4 g/mol |
IUPAC Name |
7-(4-methyl-5-phenyltriazol-2-yl)-3-phenylchromen-2-one |
InChI |
InChI=1S/C24H17N3O2/c1-16-23(18-10-6-3-7-11-18)26-27(25-16)20-13-12-19-14-21(17-8-4-2-5-9-17)24(28)29-22(19)15-20/h2-15H,1H3 |
InChI Key |
CLBWALOVEYKEEL-UHFFFAOYSA-N |
SMILES |
CC1=NN(N=C1C2=CC=CC=C2)C3=CC4=C(C=C3)C=C(C(=O)O4)C5=CC=CC=C5 |
Canonical SMILES |
CC1=NN(N=C1C2=CC=CC=C2)C3=CC4=C(C=C3)C=C(C(=O)O4)C5=CC=CC=C5 |
19683-09-1 | |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.